Cas no 66082-30-2 (Saframycin D)

• Product Name: Saframycin D
• CAS No: 66082-30-2
• Molecular Formula: C₂₈H₃₁N₃O₉
• Molecular Weight: 553.56044793129
• CID: 963214
• PubChem ID: 171749

Saframycin D Properties

Names and Identifiers

• saframycin D
• N-{[(1R,2S,10R,13R)-16,19-Dihydroxy-7,18-dimethoxy-6,17,21-trimethyl-5,8,14-trioxo-11,21-diazapentacyclo[11.7.1.0~2,11~.0~4,9~.0~15,20~]henicosa-4(9),6,15,17,19-pentaen-10-yl]methyl}-2-oxopropanamide
• propanamide, N-[[(6R,9R,14aS,15R)-6,7,9,10,13,14,14a,15-octahydro-1,4-dihydroxy-2,11-dimethoxy-3,12,16-trimethyl-5,10,13-trioxo-6,15-imino-5H-isoquino[3,2-b][3]benzazocin-9-yl]methyl]-2-oxo-
• Propanamide, N-((6,7,9,10,13,14,14a,15-octahydro-1,4-dihydroxy-2,11-dimethoxy-3,12,16-trimethyl-5,10,13-trioxo-6,15-imino-5H-isoquino(3,2-b)(3)benzazocin-9-yl)methyl)-2-oxo-, (6R-(6-alpha,9-beta,14a-alpha,15-alpha))-
• 66082-30-2
• DTXSID60984579
• N-[(1,4-Dihydroxy-2,11-dimethoxy-3,12,16-trimethyl-5,10,13-trioxo-6,7,9,10,13,14,14a,15-octahydro-5H-6,15-epiminoisoquinolino[3,2-b][3]benzazocin-9-yl)methyl]-2-oxopropanamide
• CHEBI:219607
• N-[[(1S,2S,10R,13S)-16,19-dihydroxy-7,18-dimethoxy-6,17,21-trimethyl-5,8,14-trioxo-11,21-diazapentacyclo[11.7.1.02,11.04,9.015,20]henicosa-4(9),6,15(20),16,18-pentaen-10-yl]methyl]-2-oxopropanamide

• InChIKey： JRGSNFZUTBSLSG-ZKNHNOBHSA-N
• Inchi： 1S/C28H31N3O9/c1-10-21(33)13-7-14-20-18-19(22(34)11(2)27(40-6)25(18)37)23(35)16(30(20)4)9-31(14)15(8-29-28(38)12(3)32)17(13)24(36)26(10)39-5/h14-16,20,34,37H,7-9H2,1-6H3,(H,29,38)/t14-,15-,16-,20+/m0/s1
• SMILES： O=C1C2C(=C(C)C(=C(C=2[C@H]2[C@@H]3CC4C(C(C)=C(C(C=4[C@H](CNC(C(C)=O)=O)N3C[C@@H]1N2C)=O)OC)=O)O)OC)O

Computed Properties

• Exact Mass: 553.20603
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 5
• Monoisotopic Mass: 553.20603
• Heavy Atom Count: 40
• Complexity: 1240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 163

Experimental Properties

• Refractive Index: 1.666
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Color/Form: Solid powder
• Density: 1.494

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzazocines